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For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of 2-Methyl-4-octanone (CAS:

7492-38-8), an aliphatic ketone with significant applications in proteomics research and as an

intermediate in pharmaceutical synthesis. This guide details its chemical and physical

properties, outlines common synthetic approaches with an exemplary experimental protocol,

and explores its primary applications. Furthermore, it discusses the biological context of

structurally related compounds and provides key analytical and safety information. All

quantitative data is presented in tabular format for clarity, and key processes are visualized

using workflow diagrams.

Introduction
2-Methyl-4-octanone, also known as n-Butyl isobutyl ketone, is an organic compound with the

molecular formula C₉H₁₈O.[1][2][3] Structurally, it is an aliphatic ketone featuring a methyl

group at the second carbon position and a carbonyl group at the fourth.[1] Its primary utility in

scientific research stems from its role as a building block ketone.[2][4][5] It is frequently used in

the synthesis of specialized biomolecules for proteomics research and serves as a versatile

intermediate in the development of pharmaceutical compounds.[1][6][7][8] Its distinct sweet or

fruity odor also suggests potential applications in the flavor and fragrance industry.[1][6]
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Chemical and Physical Properties
2-Methyl-4-octanone is a colorless to pale yellow liquid under standard conditions.[4][6] It

exhibits good solubility in organic solvents but has limited solubility in water.[6] Key

physicochemical properties are summarized in the table below.

Property Value Source(s)

CAS Number 7492-38-8 [2][7]

Molecular Formula C₉H₁₈O [1][2][3]

Molecular Weight 142.24 g/mol [1][2][3]

IUPAC Name 2-methyloctan-4-one [3][7]

Synonyms
n-Butyl isobutyl ketone, 4-

Octanone, 2-methyl-
[2][6]

Appearance
Clear colorless to pale yellow

liquid
[4][6]

Boiling Point 180°C [1]

Melting Point (estimated) -18.52°C [1]

Refractive Index 1.415 [1][9]

SMILES CCCCC(=O)CC(C)C [1][6][7]

InChI Key
ICSKJDZASFIJQK-

UHFFFAOYSA-N
[7][9]

Synthesis and Manufacturing
Several synthetic routes are available for the production of 2-Methyl-4-octanone. Common

industrial and laboratory methods include:

Grignard Reaction: A prevalent method involving the reaction of an appropriate Grignard

reagent (e.g., isobutylmagnesium bromide) with an ester or another ketone.[1]

Alkylation: Synthesis through the alkylation of ketones using suitable alkyl halides.[1]
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Condensation Reactions: Involving the condensation of dialkyl ketones, which may be

followed by a rearrangement step to yield the final product.[1]

Representative Experimental Protocol: Synthesis of a
Structurally Similar Ketone
While a specific, detailed protocol for 2-Methyl-4-octanone is not readily available in the cited

literature, the synthesis of the homologous 2-methyl-4-heptanone provides a representative

example of the Grignard reaction followed by oxidation.[10] This process can be adapted for 2-
Methyl-4-octanone by substituting butanal with pentanal.

Step 1: Grignard Reaction to form 2-Methyl-4-octanol

A three-necked flask is fitted with a condenser, a pressure-equalized dropping funnel under a

nitrogen atmosphere, and a magnetic stirrer.

The flask is charged with activated magnesium turnings and a few crystals of iodine.

A solution of 1-chloro-2-methylpropane in dry ether is added dropwise from the funnel to

initiate the formation of the Grignard reagent.

Once the Grignard reagent is formed, a solution of pentanal in dry ether is added dropwise

while maintaining a gentle reflux.

After the addition is complete, the reaction is stirred until completion and then quenched by

the slow addition of 5% aqueous HCl.

The etheral layer is separated, washed with 5% aqueous NaOH, and dried over anhydrous

Na₂SO₄.

The solvent is removed via rotary evaporation to yield the crude alcohol, 2-methyl-4-octanol.

Step 2: Oxidation to 2-Methyl-4-octanone

The crude 2-methyl-4-octanol is dissolved in acetic acid in a flask placed in a cold water

bath.
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An aqueous solution of sodium hypochlorite (NaOCl) is added dropwise over 30 minutes,

keeping the temperature between 15–25°C.[10]

After the addition, the mixture is stirred for an additional 1.5 hours at room temperature.

Water is added, and the product is extracted with dichloromethane.

The combined organic layers are washed, dried, and the solvent is evaporated to yield 2-
Methyl-4-octanone. The product can be further purified by distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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